Cas no 1332531-32-4 ((2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride)

• Product Name: (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
• CAS No: 1332531-32-4
• MF: C₁₃H₁₈ClN₃O₃
• MW: 299.753322124481
• CID: 4695153
• Update Time: 2025-10-29

(2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-{5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride
• 2-(5-((4-Methoxyphenoxy)methyl)-1,2,4-oxadiazol-3-yl)-N-methylethanamine hydrochloride
• (2-(5-[(4-Methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl)ethyl)methylamine hydrochloride
• {2-[5-(4-methoxyphenoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}(methyl)amine hydrochloride
• (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride

• Inchi： 1S/C13H17N3O3.ClH/c1-14-8-7-12-15-13(19-16-12)9-18-11-5-3-10(17-2)4-6-11;/h3-6,14H,7-9H2,1-2H3;1H
• InChI Key： WLFSWLXASJFFRH-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OC)CC1=NC(CCNC)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 247
• Topological Polar Surface Area: 69.4

Additional information on (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride

Introduction to (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride and Its Applications in Modern Chemical Biology

The compound with the CAS number 1332531-32-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride, presents a unique combination of functional groups that make it a promising candidate for various biological and chemical applications.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery and characterization of small molecules that can modulate biological pathways. The oxadiazole core in this compound is particularly noteworthy, as it has been identified as a key structural motif in several bioactive molecules. Oxadiazoles are known for their stability, bioavailability, and ability to interact with biological targets such as enzymes and receptors. This makes them invaluable in the design of drugs targeting a wide range of diseases.

The presence of the 4-Methoxyphenoxy group in the molecule adds another layer of complexity and potential functionality. This aromatic ring is often used in drug design due to its ability to enhance binding affinity and metabolic stability. The methoxy group, in particular, can influence the electronic properties of the molecule, making it more susceptible to certain types of interactions with biological targets. These features make (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have shown that oxadiazole derivatives can interact with neurotransmitter receptors and ion channels, suggesting their utility in modulating neural activity. The specific arrangement of functional groups in (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride may enable it to selectively target certain receptors or channels, thereby providing a new avenue for therapeutic intervention.

Additionally, the compound's structure suggests that it may have antimicrobial properties. The oxadiazole core is known to exhibit activity against various bacterial and fungal species due to its ability to disrupt essential cellular processes. The additional functional groups in this molecule could further enhance its antimicrobial efficacy by improving its ability to penetrate cell membranes or interfere with metabolic pathways. This makes (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride a promising candidate for development as an antimicrobial agent.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has allowed chemists to build complex frameworks quickly and reliably. This has opened up new possibilities for drug discovery and development.

In conclusion, (2-{5-(4-Methoxyphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride is a versatile molecule with significant potential in the field of chemical biology. Its unique structure combines several bioactive motifs that make it a promising candidate for various therapeutic applications. As research continues to uncover new uses for this compound and similar derivatives, it is likely that we will see further advancements in our understanding of biological processes and the development of novel treatments for diseases.